G antigen 2A (10-18)
Description
G antigen 2A
Scientific Research Applications
Immunomodulatory Functions
- Human leukocyte antigen G (HLA-G), a nonclassic major histocompatibility complex (MHC) class I molecule, is known for its role as an immunomodulatory molecule. It plays a crucial role in protecting fetal tissues from the maternal immune system and has potential applications in transplantation, autoimmunity, cancer, and hematologic malignancies (Carosella et al., 2008).
Diagnostic and Therapeutic Applications
- Development of G1-ELISA for detecting antibodies against bovine ephemeral fever virus showcases the application of G antigen in veterinary diagnostic tools (Zheng et al., 2009).
- The GD2 ganglioside, targeted by monoclonal antibodies, is a crucial antigen for cancer immunotherapy, especially in neuroblastoma and small cell lung cancer. This underscores the role of G antigens in developing targeted cancer treatments (Dobrenkov & Cheung, 2014).
Reproductive Health
- A monoclonal antibody specific to an antigen in the human germ cell membrane was found to inhibit fertilization, indicating a potential application in reproductive health and contraception (Naz et al., 1984).
Biomarker Research
- The presence of GAD antibodies (GADAs) and islet antigen-2 antibodies (IA-2As) has been studied for predicting type 1 diabetes in the general population, showcasing the role of G antigens in disease prediction and management (Knip et al., 2010).
Properties
sequence |
YYWPRPRRY |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
G antigen 2A (10-18) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
